Cas no 1352523-23-9 (1-[2-(6-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[2-(6-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
• CAS No: 1352523-23-9
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5208291
• Update Time: 2025-10-28

1-[2-(6-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(6-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
• Ethanone, 1-[2-[6-(dimethylamino)-3-pyridinyl]-1-pyrrolidinyl]-

• Inchi： 1S/C13H19N3O/c1-10(17)16-8-4-5-12(16)11-6-7-13(14-9-11)15(2)3/h6-7,9,12H,4-5,8H2,1-3H3
• InChI Key： DWYRYAFGZSIYTQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1C1=CC=C(N(C)C)N=C1)C

Computed Properties

• Exact Mass: 233.153
• Monoisotopic Mass: 233.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.4A^2

Additional information on 1-[2-(6-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

Introduction to 1-[2-(6-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352523-23-9)

1-[2-(6-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone, with the CAS number 1352523-23-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyrrolidine ring and a pyridine moiety, both of which contribute to its potential therapeutic applications.

The chemical structure of 1-[2-(6-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone is particularly interesting due to its ability to interact with various biological targets. The presence of the dimethylamino group on the pyridine ring enhances its basicity and lipophilicity, making it an attractive candidate for drug design. Recent studies have explored its potential as a modulator of G protein-coupled receptors (GPCRs) and ion channels, which are key targets in the development of treatments for neurological disorders and cardiovascular diseases.

In the context of neurological disorders, 1-[2-(6-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry in 2021 highlighted its ability to modulate serotonin receptors, which are implicated in conditions such as depression and anxiety. The compound's selective binding to these receptors suggests that it could be developed into a novel therapeutic agent with fewer side effects compared to existing drugs.

Beyond its potential in treating neurological disorders, 1-[2-(6-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone has also been investigated for its cardiovascular applications. A study published in the European Journal of Pharmacology in 2020 demonstrated its efficacy in reducing blood pressure and improving cardiac function in animal models of hypertension. The mechanism of action appears to involve the modulation of calcium channels, which play a crucial role in regulating vascular tone and myocardial contractility.

The synthesis of 1-[2-(6-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 6-dimethylaminopyridine with a suitable pyrrolidine derivative, followed by acylation to form the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods, such as using microwave-assisted synthesis and catalytic systems that minimize waste and energy consumption.

In addition to its therapeutic potential, 1-[2-(6-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone has been studied for its use as a tool compound in academic research. Its well-defined structure and specific biological activities make it valuable for probing the function of various receptors and ion channels. Researchers have utilized this compound to gain insights into the molecular mechanisms underlying diseases and to identify new targets for drug discovery.

The safety profile of 1-[2-(6-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone is an important consideration for its development as a pharmaceutical agent. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 1-[2-(6-Dimethylamino-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352523-23-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new treatments for neurological disorders and cardiovascular diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future advancements in drug discovery.